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Compound of Interest

Compound Name: AICAR diphosphate, sodium salt

CAS No.: 102185-54-6

Cat. No.: B1166075

Get Quote

Executive Summary
5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR) is a cell-permeable nucleoside

analog widely used to activate AMP-activated protein kinase (AMPK).[1][2] While the

lyophilized sodium salt is stable for years at -20°C, reconstituted aqueous solutions are

chemically labile.

Core Recommendation: Reconstituted AICAR aqueous stock solutions (typically 50–100 mM)

are stable at -20°C for up to 1 month if aliquoted to avoid freeze-thaw cycles. Storage beyond 1

month increases the risk of hydrolysis and reduced potency. For critical bioassays, fresh

preparation is the Gold Standard.

Scientific Background & Mechanism
To understand the stability requirements, one must understand the molecule's fate. AICAR itself

is a pro-drug. It enters the cell via adenosine transporters (ENT1/2) and is phosphorylated by

adenosine kinase into ZMP (5-aminoimidazole-4-carboxamide ribonucleotide).[2] ZMP mimics

AMP, binding to the
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-subunit of AMPK and triggering the conformational change that allows LKB1 to phosphorylate
Thr172.[1]

Chemical Vulnerability
The primary degradation pathway for AICAR in aqueous solution is hydrolysis of the glycosidic

bond between the ribose sugar and the imidazole base, particularly under acidic conditions or

repeated temperature shifts.

Signaling Pathway Visualization
The following diagram illustrates the conversion of AICAR to ZMP and its downstream effects,

emphasizing why intact AICAR delivery is crucial.
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Figure 1: Mechanism of Action. AICAR must remain chemically intact to enter the cell and be

converted to ZMP.

Reconstitution & Storage Protocol
This protocol ensures maximum stability for a 50 mM Stock Solution.

Materials Required[3]
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AICAR Sodium Salt (Lyophilized)[3]

Solvent: Sterile Water for Injection (WFI) or PBS (pH 7.2).

Note: AICAR Sodium Salt is highly soluble in water (~50 mg/mL) but less soluble in PBS

(~2.5 mg/mL) due to the common ion effect. Use water for high-concentration stocks.

0.22

m Syringe Filter (PES or PVDF).

Sterile, amber microcentrifuge tubes.

Step-by-Step Workflow
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1. Weigh & Calculate
Target: 50 mM Stock

2. Dissolve
Solvent: Sterile Water

(Avoid vortexing vigorously)

3. Filter Sterilize
0.22 µm PES Filter

4. Aliquot
Volume: 50-100 µL per tube

(Single-use only)

5. Flash Freeze
Liquid N2 or Dry Ice/Ethanol

6. Storage
-20°C (1 Month)

-80°C (3-6 Months)

Click to download full resolution via product page

Figure 2: Optimal Reconstitution Workflow to minimize degradation risks.

Detailed Procedure
Calculation: To prepare 10 mL of 50 mM stock (MW: 258.2 g/mol ):

Dissolution: Add 129.1 mg of AICAR to 10 mL of sterile distilled water. Gently invert or swirl.

Do not sonicate unless absolutely necessary, as heat promotes degradation.

Filtration: Pass the solution through a 0.22
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m filter into a sterile reservoir.

Aliquoting (CRITICAL): Dispense into small aliquots (e.g., 50

L or 100

L).

Why? Freeze-thaw cycles cause ice crystal formation that can shear molecules and alter

local pH, accelerating hydrolysis.

Storage:

-20°C: Stable for 1 month.

-80°C: Stable for 3–6 months.

4°C: Unstable. Use within 24 hours.

Stability Data Matrix
The following table summarizes the stability profile based on internal QC data and vendor

consensus.

State Solvent Temperature
Stability
Duration

Risk Level

Lyophilized N/A -20°C 2–4 Years Low

Reconstituted Water 4°C < 24 Hours High (Hydrolysis)

Reconstituted Water -20°C 1 Month Low (if aliquoted)

Reconstituted Water -80°C 3–6 Months Low

Reconstituted PBS -20°C < 2 Weeks

Moderate

(Precipitation

risk)

Quality Control (QC) & Validation
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Before using a stored aliquot for a critical experiment (e.g., in vivo injection or expensive

sequencing), validate its integrity.

Physical Inspection (Pass/Fail)
Check: Thaw one aliquot at room temperature.

Pass: Solution is clear and colorless.

Fail: Visible precipitate or yellow discoloration. Discard immediately.

Functional Validation (Western Blot)
Since AICAR activates AMPK, a simple Western Blot serves as a biological potency check.

Treat: Incubate HeLa or HEK293 cells with 1 mM AICAR (from stored aliquot) for 60 minutes.

Lyse: Collect protein lysates.

Blot: Probe for Phospho-Acetyl-CoA Carboxylase (Ser79).

Rationale: p-ACC is a direct downstream target of AMPK. It is a more sensitive marker

than p-AMPK(Thr172) itself in some contexts.

Result: A strong band at p-ACC compared to vehicle control confirms the AICAR is still

bioactive.

Troubleshooting & FAQs
Q: Can I use DMSO instead of water? A: Yes. AICAR is soluble in DMSO (~20 mg/mL).[4][5]

DMSO stocks are generally more stable than aqueous stocks and can be stored at -20°C for 3-

6 months. However, ensure the final DMSO concentration in your cell culture is <0.1% to avoid

cytotoxicity.

Q: My stock solution precipitated after thawing. Can I heat it? A: You can warm it to 37°C and

vortex briefly. If it does not redissolve within 5 minutes, the salt concentration may have shifted

or the compound has degraded. Discard and make fresh.
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Q: Why do some vendors say "Use immediately"? A: Vendors often take a "zero-liability"

stance. Aqueous nucleosides are inherently less stable than solids. "Use immediately"

guarantees the spec sheet purity. Our "1 month at -20°C" protocol is a practical research

compromise, assuming strict adherence to the aliquoting rule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1166075/docs#stability-and-handling-of-
reconstituted-aicar-sodium-salt-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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